1-(3-Bromophenyl)-3-methyl-1H-pyrazole

• IUPAC Name: 1-(3-bromophenyl)-3-methylpyrazole
• InChI: InChI=1S/C10H9BrN2/c1-8-5-6-13(12-8)10-4-2-3-9(11)7-10/h2-7H,1H3
• InChI Key: XRRUSQYHSMHEBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC(=CC=C2)Br
• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol

Description

1-(3-Bromophenyl)-3-methyl-1H-pyrazole is an organic compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. This particular compound features a bromine atom attached to the phenyl ring and a methyl group attached to the pyrazole ring. It is primarily used in organic synthesis and has various applications in scientific research.

Preparation Methods

The synthesis of 1-(3-Bromophenyl)-3-methyl-1H-pyrazole typically involves the reaction of 3-bromobenzaldehyde with hydrazine hydrate and acetylacetone. The reaction is carried out in ethanol under reflux conditions. The mixture is then cooled, and the resulting solid is filtered and recrystallized from ethanol to obtain the pure compound.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

1-(3-Bromophenyl)-3-methyl-1H-pyrazole undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The methyl group on the pyrazole ring can be oxidized to form a carboxylic acid or an aldehyde.

Reduction Reactions: The compound can undergo reduction reactions to remove the bromine atom or reduce the pyrazole ring.

Common reagents used in these reactions include sodium hydride, lithium aluminum hydride, and various oxidizing agents like potassium permanganate. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Bromophenyl)-3-methyl-1H-pyrazole has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents.

Medicine: It is explored for its potential use in drug development. Its ability to interact with specific enzymes and receptors makes it a candidate for designing new pharmaceuticals.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals. Its reactivity and stability make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 1-(3-Bromophenyl)-3-methyl-1H-pyrazole involves its interaction with specific molecular targets. The bromine atom and the pyrazole ring play crucial roles in binding to enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule.

Comparison with Similar Compounds

1-(3-Bromophenyl)-3-methyl-1H-pyrazole can be compared with other similar compounds, such as:

1-(4-Bromophenyl)-3-methyl-1H-pyrazole: This compound has the bromine atom attached to the para position of the phenyl ring. It may exhibit different reactivity and biological activity compared to the meta-substituted compound.

1-(3-Chlorophenyl)-3-methyl-1H-pyrazole: The chlorine atom in place of bromine can lead to variations in chemical reactivity and biological properties.

1-(3-Bromophenyl)-3-ethyl-1H-pyrazole: The presence of an ethyl group instead of a methyl group can affect the compound’s steric and electronic properties.

The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties

Biological Activity

1-(3-Bromophenyl)-3-methyl-1H-pyrazole is a compound of significant interest due to its diverse biological activities. This article reviews the pharmacological properties, synthesis methods, and specific case studies that highlight its potential therapeutic applications.

Overview of Biological Activities

The pyrazole scaffold, particularly derivatives like this compound, has been associated with a variety of biological activities, including:

• Anticancer Activity : Various studies have shown that pyrazole derivatives can inhibit the growth of different cancer cell lines, including breast (MDA-MB-231), liver (HepG2), and colorectal cancers. The mechanism often involves the induction of apoptosis and cell cycle arrest in cancer cells .
• Anti-inflammatory Effects : Compounds containing the pyrazole moiety have demonstrated significant anti-inflammatory properties, inhibiting pro-inflammatory cytokines such as TNF-α and IL-6 .
• Antimicrobial Properties : Research indicates that pyrazole derivatives exhibit activity against various bacterial strains, including E. coli and S. aureus, showing potential as antibacterial agents .

Synthesis of this compound

The synthesis of this compound typically involves the condensation of appropriate hydrazines with suitable carbonyl compounds. The following general synthetic route has been reported:

• Reagents : Aryl hydrazine (e.g., 3-bromophenylhydrazine) is reacted with a ketone or aldehyde (e.g., acetone).
• Conditions : The reaction is usually carried out in an acidic medium or under reflux conditions.
• Yield : High yields (generally >70%) are achievable with proper optimization of reaction conditions.

Anticancer Activity

A study evaluated the cytotoxic effects of this compound on several human cancer cell lines using the MTT assay. The results indicated significant antiproliferative activity:

Cell Line	IC50 (µM)	Mechanism of Action
HepG2	15.2	Induction of apoptosis
MDA-MB-231	12.5	Cell cycle arrest at G2/M
HT-29	18.0	Inhibition of proliferation

These findings suggest that this compound could serve as a lead for developing new anticancer agents .

Anti-inflammatory Activity

In another study, this compound was tested for its ability to inhibit inflammatory cytokines in vitro:

Cytokine	Inhibition (%) at 10 µM
TNF-α	76%
IL-6	82%

These results demonstrate its potential in treating inflammatory diseases .

Antimicrobial Activity

The antimicrobial efficacy of this compound was assessed against various pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

This indicates promising potential for use as an antimicrobial agent .

Synthesis routes and methods I

Procedure details

This compound was prepared by the same methodology described for EXAMPLE 1 with 3-bromophenyl hydrazine · HCl substituted for phenyl hydrazine. There was obtained 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-[(2'-aminosulfonyl-[1,1']-biphen-4-yl)carboxyamide; HRMS(M+H)+ calc. 511.043949; found: 511.043295.

Synthesis routes and methods II

Procedure details

This compound was prepared by the same methodology described for EXAMPLE 1 with 3-bromophenyl hydrazine.HCl substituted for phenyl hydrazine. There was obtained 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-[(2′-aminosulfonyl-[1,1′]-biphen-4-yl)carboxyamide; HRMS(M+H)+ calc. 511.043949; found: 511.043295.